2-(4-Pentenylthio)-2-methylpropanal

• Molecular Formula: C9H16OS
• Molecular Weight: 172.29 g/mol
• IUPAC Name: 2-methyl-2-pent-4-enylsulfanylpropanal
• InChI: InChI=1S/C9H16OS/c1-4-5-6-7-11-9(2,3)8-10/h4,8H,1,5-7H2,2-3H3
• InChI Key: XQBJUQNRPGZMSE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C=O)SCCCC=C

Description

2-(4-Pentenylthio)-2-methylpropanal is a branched aldehyde featuring a thioether substituent with a pentenyl chain. Its molecular structure includes a central carbonyl group flanked by two methyl groups and a 4-pentenylthio moiety.

Comparison with Similar Compounds

Comparison with Similar Compounds

Thioether Aldehydes

Thioether-containing aldehydes share reactivity patterns but differ in physical and chemical properties based on substituent length and saturation. For example:

Compound	Molecular Weight (g/mol)	Boiling Point (°C)	Solubility (Water)	Reactivity Notes
2-(4-Pentenylthio)-2-methylpropanal	~188.3 (estimated)	~220–240 (est.)	Low	Thioether oxidizes to sulfoxide/sulfone; aldehyde undergoes nucleophilic addition
2-(Methylthio)-2-methylpropanal	134.23	180–185	Moderate	Shorter chain reduces steric hindrance, enhancing aldehyde reactivity
2-(Ethylthio)-2-methylpropanal	148.26	195–200	Low	Increased hydrophobicity vs. methyl analog

The pentenylthio group introduces unsaturation, enabling further functionalization (e.g., epoxidation or Diels-Alder reactions), unlike saturated thioethers.

Brominated Aromatic Aldehydes ()

The brominated analog, 2-(4-bromophenyl)-2-methylpropanal (), differs significantly due to its aromatic and electron-withdrawing bromine substituent:

Property	2-(4-Pentenylthio)-2-methylpropanal	2-(4-Bromophenyl)-2-methylpropanal
Substituent Electronic Effects	Electron-donating (thioether)	Electron-withdrawing (Br)
Aldehyde Reactivity	Moderate (stabilized by methyls)	Enhanced (activated by Br)
Toxicity (SDS Data)	Not available	Listed as hazardous (GHS Category)
Applications	Fragrances, synthesis intermediates	Pharmaceuticals, agrochemicals

Aldehydes with Unsaturated Substituents

Compared to allyl- or propenyl-substituted aldehydes, the pentenylthio group offers a longer chain, influencing volatility and odor profile:

Compound	Odor Profile	Stability in Air
2-(4-Pentenylthio)-2-methylpropanal	Pungent, sulfuraceous	Sensitive to oxidation (thioether)
2-Allyloxypropanal	Fruity, green	Moderate (ether cleavage risk)
2-Propenyl-2-methylpropanal	Sharp, aldehydic	Prone to polymerization

Research Findings and Industrial Relevance

• Reactivity : The thioether in 2-(4-Pentenylthio)-2-methylpropanal can oxidize to sulfoxides under mild conditions (e.g., H₂O₂), a pathway exploited in controlled drug release systems.
• Stability : Branched methyl groups sterically protect the aldehyde, reducing unwanted condensation reactions compared to linear analogs.
• Fragrance Applications : Thioethers with unsaturated chains (like pentenylthio) are valued in perfumery for their intense, long-lasting odors, though toxicity screening is critical.